Cas no 957129-39-4 (1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester)
957129-39-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
CAS No:957129-39-4
MF:C9H14N2O2
MW:182.219662189484
CID:5667175
Update Time:2023-09-11
1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
- Ethyl 5-ethyl-4-methyl-1H-pyrazole-3-carboxylate
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- Inchi: 1S/C9H14N2O2/c1-4-7-6(3)8(11-10-7)9(12)13-5-2/h4-5H2,1-3H3,(H,10,11)
- InChI Key: IZNPVQCDMDMULJ-UHFFFAOYSA-N
- SMILES: N1C(CC)=C(C)C(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 182.106
- Monoisotopic Mass: 182.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 326.4±30.0 °C(Predicted)
- pka: 12.55±0.50(Predicted)
1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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